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Compound of Interest

Compound Name: Ethyl allyl disulfide

CAS No.: 72437-63-9

Cat. No.: B1594983

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl allyl disulfide (C₅H₁₀S₂) is a volatile organosulfur compound found in plants of the

Allium genus, such as garlic, and is noted for its characteristic aroma and potential therapeutic

properties.[1] Unambiguous structural elucidation and characterization are paramount for

advancing its research in pharmaceutical and nutraceutical applications, ensuring purity, and

understanding its mechanism of action. This guide provides an in-depth, multi-technique

approach to the comprehensive analysis of ethyl allyl disulfide, integrating mass

spectrometry, nuclear magnetic resonance, and infrared spectroscopy with chromatographic

separation. The focus is on the causality behind experimental choices, presenting a self-

validating system for confident identification and characterization.
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Organosulfur compounds from garlic and other Allium species are credited with a range of

health benefits, including antimicrobial and cardioprotective effects.[2][3] Ethyl allyl disulfide
is one such compound, contributing to the complex chemical profile of these plants.[1] Accurate

characterization is the foundation of any scientific investigation into its biological activity. It

allows researchers to distinguish it from closely related sulfides and disulfides, quantify its

presence in complex mixtures, and ensure that preclinical and clinical studies are based on a

well-defined chemical entity. This guide outlines a robust, integrated analytical workflow for its

definitive identification.

Physicochemical Properties
A foundational step in characterization is the determination of basic physical and chemical

properties, which are crucial for selecting appropriate analytical conditions.

Property Value Source

Molecular Formula C₅H₁₀S₂ PubChem[4][5][6]

Molecular Weight 134.26 g/mol PubChem[4][5][6]

Exact Mass 134.02239267 Da PubChem[4]

Boiling Point ~160 °C (estimated)
ChemSrc, The Good Scents

Company[7][8]

Flash Point ~49 °C (estimated)
ChemSrc, The Good Scents

Company[7][8]

IUPAC Name 3-(ethyldisulfanyl)prop-1-ene PubChem[4][5][6]

Integrated Analytical Workflow
The confident structural elucidation of a molecule like ethyl allyl disulfide relies not on a single

technique, but on the convergence of data from multiple orthogonal methods. Each technique

provides a unique piece of the structural puzzle, and together they form a self-validating

system.
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Caption: Integrated workflow for the characterization of ethyl allyl disulfide.

Mass Spectrometry (MS) for Molecular Weight and
Fragmentation
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Expertise & Experience: MS is the first-line technique for determining the molecular weight of

an unknown compound. For a volatile, relatively small molecule like ethyl allyl disulfide, Gas

Chromatography-Mass Spectrometry (GC-MS) is the method of choice. It provides both

retention time for identification and a mass spectrum for structural information.[2][3][9] We

utilize Electron Ionization (EI) as it provides a reproducible fragmentation pattern, a

"fingerprint," for the molecule.

Expected Fragmentation Pattern
Under EI conditions, the ethyl allyl disulfide molecule will ionize and fragment in a predictable

manner. The disulfide bond (S-S) is relatively weak and prone to cleavage. Alpha-cleavage

(cleavage of the C-C bond adjacent to a heteroatom) is also a dominant fragmentation pathway

for sulfides.[10][11]

Key Expected Fragments:

m/z 134: The molecular ion (M⁺), corresponding to [CH₂=CHCH₂SSCH₂CH₃]⁺. Its presence

confirms the molecular weight.

m/z 93: Loss of the allyl radical ([•CH₂CH=CH₂]), resulting in the [CH₃CH₂SS]⁺ fragment.

m/z 73: Cleavage of the S-S bond, leading to the allylthio radical and the [CH₃CH₂S]⁺

fragment.

m/z 41: The allyl cation ([CH₂=CHCH₂]⁺), a very stable and common fragment.

m/z 29: The ethyl cation ([CH₃CH₂]⁺).

Key Fragments

[CH₂=CHCH₂-S-S-CH₂CH₃]⁺
(m/z = 134)

[CH₃CH₂SS]⁺
(m/z = 93)

- •C₃H₅

[CH₃CH₂S]⁺
(m/z = 73)

S-S Cleavage

[CH₂=CHCH₂]⁺
(m/z = 41)

S-C Cleavage

[CH₃CH₂]⁺
(m/z = 29)

S-C Cleavage
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Caption: Key EI-MS fragmentation pathways for ethyl allyl disulfide.

Experimental Protocol: GC-MS
Trustworthiness: This protocol is designed for reproducibility. The use of a standard non-polar

column like a DB-5ms or HP-5ms is crucial, as retention indices for organosulfur compounds

are well-documented for these phases.[12]

Sample Preparation: Dilute the sample (e.g., essential oil or synthesized compound) 1:100 in

high-purity dichloromethane or hexane.

GC System: Agilent GC-MS system (or equivalent) with a fused silica capillary column (e.g.,

HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).[3]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.[3]

Injection: 1 µL of the sample is injected in split mode (e.g., 10:1 split ratio).[2]

Oven Program:

Initial temperature: 40°C, hold for 2 minutes.[2]

Ramp: Increase to 250°C at a rate of 5°C/min.[3]

Hold: Maintain 250°C for 5 minutes.

MS Detector:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Ion Source Temperature: 230°C.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Expertise & Experience: While MS provides the molecular weight and fragmentation, NMR

spectroscopy maps the carbon-hydrogen framework of the molecule. ¹H NMR reveals the

chemical environment of the protons, and ¹³C NMR identifies the different types of carbon

atoms. This combination is essential for unambiguously confirming the connectivity of the ethyl

and allyl groups through the disulfide bridge.

Predicted ¹H and ¹³C NMR Data
The chemical shifts are influenced by the electronegativity of the adjacent sulfur atoms. The

protons and carbons of the allyl group will show characteristic signals for a vinyl system, while

the ethyl group will display a classic ethyl pattern (a quartet and a triplet).

Table of Predicted NMR Data (in CDCl₃)

Assignment
¹H NMR Chemical

Shift (δ, ppm)
¹H Multiplicity

¹³C NMR Chemical

Shift (δ, ppm)

CH₃-CH₂-S-S-CH₂-

CH=CH₂
~1.3 (3H) Triplet (t) ~14

CH₃-CH₂-S-S-CH₂-

CH=CH₂
~2.7 (2H) Quartet (q) ~35

CH₃-CH₂-S-S-CH₂-

CH=CH₂
~3.3 (2H) Doublet (d) ~42

CH₃-CH₂-S-S-CH₂-

CH=CH₂
~5.8 (1H) Multiplet (m) ~134

CH₃-CH₂-S-S-CH₂-

CH=CH₂
~5.2 (2H) Multiplet (m) ~118

Note: These are predicted values. Actual values may vary slightly based on solvent and

instrument.

Experimental Protocol: NMR
Trustworthiness: The protocol specifies using a common deuterated solvent, chloroform-d

(CDCl₃), and referencing to the residual solvent peak or tetramethylsilane (TMS) for data
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consistency and comparability with literature.[13]

Sample Preparation: Dissolve approximately 5-10 mg of the purified ethyl allyl disulfide in

~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as

an internal standard.

Instrument: A 300 MHz or higher field NMR spectrometer (e.g., Bruker).[13]

¹H NMR Acquisition:

Acquire at least 16 scans.

Set the spectral width to cover a range from 0 to 12 ppm.

Use a pulse angle of 30 degrees and a relaxation delay of 1 second.

¹³C NMR Acquisition:

Acquire several hundred to a few thousand scans, depending on sample concentration.

Use proton decoupling to obtain singlet peaks for all carbons.

Set the spectral width to cover a range from 0 to 220 ppm.

Processing: Apply Fourier transformation, phase correction, and baseline correction to the

acquired Free Induction Decays (FIDs). Calibrate the ¹H spectrum by setting the TMS peak

to 0.00 ppm and the ¹³C spectrum by setting the CDCl₃ peak to 77.16 ppm.

Fourier-Transform Infrared (FTIR) Spectroscopy
Expertise & Experience: FTIR spectroscopy is used to identify the functional groups present in

a molecule by detecting the absorption of infrared radiation corresponding to specific bond

vibrations. For ethyl allyl disulfide, we expect to see characteristic peaks for C-H bonds (both

sp² and sp³ hybridized), the C=C double bond of the allyl group, and potentially weaker signals

for the C-S and S-S bonds.

Characteristic IR Absorption Bands
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Wavenumber (cm⁻¹) Vibration Type Functional Group

~3080 C-H Stretch =C-H (Alkene)

2960-2930 C-H Stretch -C-H (Alkane)

~1635 C=C Stretch Alkene[14]

~1420 CH₂ Scissoring -CH₂-

~990 and ~920 =C-H Bend
Out-of-plane bend for -

CH=CH₂

700-600 C-S Stretch Thioether/Disulfide

500-400 S-S Stretch Disulfide

Experimental Protocol: FTIR
Sample Preparation: As ethyl allyl disulfide is a liquid, the simplest method is to place a

single drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide

(KBr) salt plates.

Instrument: A standard FTIR spectrometer (e.g., Bruker Tensor 27).[12]

Acquisition:

Collect a background spectrum of the clean salt plates.

Collect the sample spectrum by scanning from 4000 cm⁻¹ to 400 cm⁻¹.

Co-add at least 16 scans to improve the signal-to-noise ratio.

Processing: The instrument software will automatically ratio the sample spectrum against the

background spectrum to produce the final absorbance or transmittance spectrum.

Conclusion
The structural elucidation of ethyl allyl disulfide requires a synergistic application of

chromatographic and spectroscopic techniques. GC-MS provides the initial identification,
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molecular weight, and a characteristic fragmentation fingerprint. High-field ¹H and ¹³C NMR

spectroscopy confirms the precise atomic connectivity and differentiates it from structural

isomers. Finally, FTIR spectroscopy validates the presence of key functional groups. By

following this integrated and self-validating workflow, researchers can achieve an unambiguous

and comprehensive characterization of ethyl allyl disulfide, providing the necessary analytical

rigor for advanced studies in drug development and other scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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